Cas no 5323-57-9 (Quinoline-2,4-dicarboxylic Acid)

• Product Name: Quinoline-2,4-dicarboxylic Acid
• CAS No: 5323-57-9
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 371577
• PubChem ID: 220275
• Update Time: 2025-11-01

Quinoline-2,4-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarboxylicacid
• Quinoline-2,4-dicarboxylic acid
• 2,4-dicarboxyquinoline
• Chinolin-2,4-dicarbonsaeure
• CS-0319881
• 5323-57-9
• CHEMBL74713
• AM20061286
• FT-0712671
• SB68725
• DTXSID60277539
• NSC-2784
• QUINOLINE-2,4-DICARBOXYLICACID
• NSC2784
• Oprea1_678794
• quinoline-2,4-dicarboxylic
• Oprea1_370030
• AKOS000301247
• 2,4-Quinolinedicarboxylic acid
• SCHEMBL69125
• G78361
• DB-081639
• ALBB-035147
• STK386175
• Quinoline-2,4-dicarboxylic Acid

• MDL： MFCD01025809
• Inchi： 1S/C11H7NO4/c13-10(14)7-5-9(11(15)16)12-8-4-2-1-3-6(7)8/h1-5H,(H,13,14)(H,15,16)
• InChI Key： JPGZDTDZZDLVHW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)N=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 217.03800
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 451.4±35.0 °C at 760 mmHg
• Flash Point: 226.8±25.9 °C
• PSA: 87.49000
• LogP: 1.63120
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Quinoline-2,4-dicarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Quinoline-2,4-dicarboxylic Acid

Recent Advances in Quinoline-2,4-dicarboxylic Acid (CAS: 5323-57-9) Research: A Comprehensive Review

Quinoline-2,4-dicarboxylic acid (CAS: 5323-57-9) is a heterocyclic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its versatile applications in drug discovery, material science, and catalysis. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in the pharmaceutical industry.

One of the most notable advancements in the field is the development of novel synthetic routes for Quinoline-2,4-dicarboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, one-pot synthesis method that significantly improves yield and purity compared to traditional approaches. This method employs a palladium-catalyzed cyclization reaction, which reduces the number of steps and minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of biological activity, recent research has uncovered promising antimicrobial properties of Quinoline-2,4-dicarboxylic acid derivatives. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain derivatives exhibit potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study identified the carboxyl groups at positions 2 and 4 as critical for binding to bacterial topoisomerase IV, suggesting a potential mechanism of action.

Another significant development comes from the field of cancer research. A 2024 study in Molecular Pharmaceutics explored the compound's ability to chelate metal ions and its implications for anticancer therapies. The research demonstrated that Quinoline-2,4-dicarboxylic acid forms stable complexes with copper(II) ions, which show selective cytotoxicity against various cancer cell lines while sparing normal cells. This finding opens new avenues for developing metal-based anticancer agents.

The pharmaceutical industry has shown increasing interest in Quinoline-2,4-dicarboxylic acid as a building block for drug development. Several pharmaceutical companies have filed patents in 2023-2024 for novel drug candidates incorporating this scaffold. These applications range from kinase inhibitors for cancer treatment to modulators of G-protein-coupled receptors for neurological disorders.

Looking forward, researchers are particularly excited about the potential of Quinoline-2,4-dicarboxylic acid in targeted drug delivery systems. Preliminary studies suggest that its unique chemical properties make it an excellent candidate for conjugation with nanoparticles and other drug carriers. This could lead to improved pharmacokinetic profiles and reduced side effects for various therapeutic agents.

In conclusion, Quinoline-2,4-dicarboxylic acid (CAS: 5323-57-9) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical applications. The recent advancements in its synthesis, coupled with the discovery of novel biological activities, position this compound as a valuable tool for future drug discovery efforts. Further research is needed to fully explore its potential and translate these findings into clinical applications.